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Compound of Interest

Compound Name: (4-Methylpiperidin-4-yl)methanol

Cat. No.: B1592641

The piperidine ring is a privileged scaffold in medicinal chemistry, forming the core of numerous
approved pharmaceuticals. Its conformational flexibility, basic nitrogen atom which is typically
protonated at physiological pH, and its capacity for extensive and stereochemically defined
substitution make it an invaluable building block. Within this class, (4-Methylpiperidin-4-
yl)methanol represents a particularly strategic asset. The quaternary substitution at the 4-
position introduces a controlled steric hindrance and removes the potential for epimerization,
while the primary alcohol provides a versatile handle for further chemical elaboration. This
guide, intended for researchers and drug development professionals, offers a deep dive into
the essential physicochemical properties, synthesis, characterization, and safe handling of this
compound, providing a foundation for its effective application in the laboratory.

Core Physicochemical & Structural Properties

(4-Methylpiperidin-4-yl)methanol is a bifunctional organic compound featuring a secondary
amine within a piperidine ring and a primary alcohol. This unique combination of functional
groups dictates its physical properties, solubility, and reactivity.

Structural Identity

The foundational step in understanding any chemical entity is a precise definition of its
structure.

Caption: 2D Structure of (4-Methylpiperidin-4-yl)methanol.
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Key Physicochemical Data

A summary of the critical physical and computed properties of (4-Methylpiperidin-4-
yl)methanol is presented below. These values are essential for experimental design, including
reaction setup, purification, and formulation.

Property Value Source(s)
Molecular Formula C7H1sNO [1]
Molecular Weight 129.20 g/mol [1112]
CAS Number 297172-16-8 [11[3]
IUPAC Name ;tg:tt::ﬂreridm# [1]
Boiling Point 200.8 £ 13.0 °C at 760 mmHg [2]
Density 0.926 £ 0.06 g/cm3 [2]
Flash Point 76.7 £10.5°C [2]
XLogP3-AA (LogP) 0.3 [1]
Hydrogen Bond Donors 2 (from NH and OH) [1]
Hydrogen Bond Acceptors 2 (from N and O) [1]
Rotatable Bond Count 1 [1]

The low LogP value suggests good aqueous solubility, a desirable trait for many biological
applications. The presence of both hydrogen bond donor and acceptor sites indicates that the
molecule will readily participate in hydrogen bonding, influencing its melting point, boiling point,
and interactions with biological targets.

Synthesis and Reactivity Insights

While multiple proprietary methods for the synthesis of (4-Methylpiperidin-4-yl)methanol
exist, a common and reliable laboratory-scale approach involves the reduction of a
corresponding ester. Understanding this pathway provides insight into potential impurities and
scale-up considerations.
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Exemplary Synthetic Protocol: Reduction of Ethyl 4-
Methylpiperidine-4-carboxylate

This protocol is adapted from a general procedure for the reduction of piperidine esters and
serves as a robust starting point for laboratory synthesis.[4] The choice of Lithium Aluminum

Hydride (LiAIH4) as the reducing agent is critical; its high reactivity ensures the complete
reduction of the ester to the primary alcohol.
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Start: Ethyl 4-methylpiperidine-4-carboxylate
in anhydrous THF

Suspend LiAlH4 in anhydrous THF
Coolto 0 °C

. Reagent Prep
Slowly add ester solution to
LiAlH4 suspension at 0 °C

. Reaction

Allow reaction to warm to room temperature
Stir overnight

. Workup Start

Coolto 0 °C
Carefully quench with H2O/THF mixture

. Quench

Add 15% ag. NaOH solution
Stir for 30 min

. Precipitation

Filter to remove aluminum salts

. Isolation

Goncentrate filtrate under reduced pressura

. Final Product
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Synthesized Product

CH & 3C NMR Spectroscopy Purity Assessment (HPLC or GC))

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. (4-Methylpiperidin-4-yl)methanol | C7H15NO | CID 22507737 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. americanelements.com [americanelements.com]

3. alchempharmtech.com [alchempharmtech.com]

4. 4-Piperidinemethanol synthesis - chemicalbook [chemicalbook.com]

To cite this document: BenchChem. [Foreword: The Strategic Value of Substituted
Piperidines in Modern Drug Discovery]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1592641#4-methylpiperidin-4-yl-methanol-physical-
and-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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